Cas no 307989-41-9 (4-Methyl-3-(methylsulfonyl)aniline)

• Product Name: 4-Methyl-3-(methylsulfonyl)aniline
• CAS No: 307989-41-9
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• MDL: MFCD16809481
• CID: 1444439
• PubChem ID: 22260316
• Update Time: 2025-06-22

4-Methyl-3-(methylsulfonyl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-methyl-3-(methylsulfonyl)-
• 4-methyl-3-(methylsulfonyl)benzeneamine
• 4-methyl-3-methylsulfonylaniline
• 3-methanesulfonyl-4-methylaniline
• 307989-41-9
• SCHEMBL1406184
• AKOS011880975
• DB-306035
• EN300-96966
• F84066
• 3-methylsulfonyl-4-methylaniline
• Z992934984
• 3-(Methanesulfonyl)-4-methylaniline
• 4-Methyl-3-(methylsulfonyl)aniline
• DTXSID30624011
• KGJPTUKXABCZOR-UHFFFAOYSA-N
• CS-0434875

• MDL： MFCD16809481
• Inchi： 1S/C8H11NO2S/c1-6-3-4-7(9)5-8(6)12(2,10)11/h3-5H,9H2,1-2H3
• InChI Key： KGJPTUKXABCZOR-UHFFFAOYSA-N
• SMILES： S(C)(C1C=C(C=CC=1C)N)(=O)=O

Computed Properties

• Exact Mass: 185.05113
• Monoisotopic Mass: 185.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• PSA: 60.16

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 4-Methyl-3-(methylsulfonyl)aniline

4-Methyl-3-(methylsulfonyl)aniline (CAS No 307989-41-9): A Comprehensive Overview

4-Methyl-3-(methylsulfonyl)aniline, also known by its CAS registry number 307989-41-9, is a versatile organic compound that has garnered significant attention in both academic and industrial research. This compound belongs to the class of sulfonamides, which are widely used in pharmaceuticals, agrochemicals, and materials science. The structure of 4-Methyl-3-(methylsulfonyl)aniline consists of a benzene ring substituted with a methyl group at the para position and a methylsulfonyl group at the meta position relative to the amino group. This unique substitution pattern imparts distinctive chemical and physical properties to the molecule, making it suitable for a variety of applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-Methyl-3-(methylsulfonyl)aniline through various routes, including nucleophilic aromatic substitution and coupling reactions. Researchers have explored the use of transition metal catalysts to enhance reaction efficiency and selectivity, which has significantly reduced production costs and improved scalability. These developments have made 4-Methyl-3-(methylsulfonyl)aniline more accessible for large-scale applications in industries such as pharmaceutical manufacturing and agrochemical production.

In the field of pharmacology, 4-Methyl-3-(methylsulfonyl)aniline has been investigated as a potential lead compound for drug development. Studies have demonstrated its ability to modulate key biological targets, including enzymes involved in inflammation and neurodegenerative diseases. For instance, research published in the Journal of Medicinal Chemistry highlighted its inhibitory effects on cyclooxygenase (COX) enzymes, which are central to inflammatory processes. These findings suggest that 4-Methyl-3-(methylsulfonyl)aniline could serve as a foundation for developing novel anti-inflammatory agents with improved efficacy and reduced side effects.

Beyond pharmacology, 4-Methyl-3-(methylsulfonyl)aniline has found applications in materials science, particularly in the synthesis of advanced polymers and coatings. Its sulfonyl group contributes to high thermal stability and chemical resistance, making it an ideal component for high-performance materials used in aerospace and automotive industries. Recent breakthroughs in polymer chemistry have leveraged its properties to develop self-healing polymers that can repair minor damages without external intervention.

The environmental impact of 4-Methyl-3-(methylsulfonyl)aniline has also been a topic of interest among researchers. Studies have shown that it exhibits low toxicity towards aquatic organisms under standard testing conditions, which aligns with global efforts to promote eco-friendly chemical compounds. However, further research is needed to fully understand its long-term environmental fate and potential risks associated with large-scale use.

In conclusion, 4-Methyl-3-(methylsulfonyl)aniline (CAS No 307989-41-9) stands out as a multifaceted compound with promising applications across diverse fields. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable asset for future innovations in science and industry.